Cas no 2227893-60-7 ((1R)-1-(2-methoxypyridin-4-yl)ethan-1-ol)

• Product Name: (1R)-1-(2-methoxypyridin-4-yl)ethan-1-ol
• CAS No: 2227893-60-7
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 6000595
• PubChem ID: 165665001
• Update Time: 2025-06-12

(1R)-1-(2-methoxypyridin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-methoxypyridin-4-yl)ethan-1-ol
• 2227893-60-7
• EN300-1867267

• Inchi： 1S/C8H11NO2/c1-6(10)7-3-4-9-8(5-7)11-2/h3-6,10H,1-2H3/t6-/m1/s1
• InChI Key： JRJCJMHNJMOBIV-ZCFIWIBFSA-N
• SMILES： O[C@H](C)C1C=CN=C(C=1)OC

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.4Ų

Additional information on (1R)-1-(2-methoxypyridin-4-yl)ethan-1-ol

Comprehensive Analysis of (1R)-1-(2-methoxypyridin-4-yl)ethan-1-ol (CAS No. 2227893-60-7): Properties, Applications, and Industry Insights

The compound (1R)-1-(2-methoxypyridin-4-yl)ethan-1-ol (CAS No. 2227893-60-7) is a chiral alcohol derivative featuring a 2-methoxypyridine moiety. Its unique structural characteristics make it a valuable intermediate in pharmaceutical synthesis and material science. With the growing demand for enantiomerically pure compounds in drug development, this molecule has garnered significant attention from researchers and industry professionals alike.

Recent trends in green chemistry and sustainable synthesis have highlighted the importance of compounds like (1R)-1-(2-methoxypyridin-4-yl)ethan-1-ol. Many researchers are exploring its potential as a building block for biodegradable materials and eco-friendly catalysts. The compound's stability under various conditions makes it particularly attractive for applications requiring precise stereochemical control.

From a pharmaceutical perspective, the chiral purity of this compound is of paramount importance. The (1R) configuration offers distinct advantages in drug design, as it often leads to improved bioavailability and reduced side effects. Current studies focus on its incorporation into novel CNS-active compounds and selective enzyme inhibitors, addressing some of the most pressing challenges in modern medicine.

The synthesis of CAS 2227893-60-7 typically involves asymmetric reduction or enzymatic resolution methods, reflecting the industry's shift toward more sustainable production techniques. Recent advancements in flow chemistry have enabled more efficient scaling of these processes while maintaining excellent enantiomeric excess. These developments align perfectly with the pharmaceutical industry's need for cost-effective and environmentally conscious manufacturing solutions.

Analytical characterization of (1R)-1-(2-methoxypyridin-4-yl)ethan-1-ol employs advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. The 2-methoxypyridine moiety in particular shows distinctive spectroscopic signatures that facilitate quality control during production.

In material science applications, researchers are investigating the compound's potential in liquid crystal formulations and organic electronic materials. Its molecular structure offers interesting possibilities for self-assembling systems and molecular recognition applications. These explorations are particularly relevant given the current focus on smart materials and advanced functional polymers in both academic and industrial research.

The stability profile of CAS 2227893-60-7 makes it suitable for various formulation approaches. Recent studies have examined its behavior in different solvent systems and under various temperature conditions, providing valuable data for process optimization. These investigations are crucial for developing robust manufacturing protocols that can be adapted to different production scales.

From a regulatory standpoint, (1R)-1-(2-methoxypyridin-4-yl)ethan-1-ol falls into the category of specialty chemicals with well-documented safety profiles. Current REACH compliance data indicates favorable environmental characteristics, making it an attractive option for companies prioritizing green chemistry principles. This aspect has become increasingly important as the chemical industry faces growing pressure to adopt more sustainable practices.

The global market for chiral intermediates like CAS 2227893-60-7 continues to expand, driven by demand from both the pharmaceutical and fine chemicals sectors. Market analysts project steady growth in this segment, particularly in regions with strong generic drug manufacturing capabilities. The compound's versatility positions it well to meet diverse industry needs across multiple applications.

Future research directions for (1R)-1-(2-methoxypyridin-4-yl)ethan-1-ol may explore its potential in catalysis and organometallic chemistry. Preliminary studies suggest interesting reactivity patterns that could be harnessed for novel synthetic transformations. Such developments would further enhance the compound's value as a versatile building block in organic synthesis.

In conclusion, CAS 2227893-60-7 represents an important chiral intermediate with wide-ranging applications in modern chemistry. Its combination of structural features, synthetic accessibility, and favorable properties ensures its continued relevance in both academic research and industrial applications. As synthetic methodologies advance and new applications emerge, this compound will likely play an increasingly significant role in the development of innovative chemical solutions.